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Compound of Interest

Compound Name:
2-[4-(4-Chlorophenyl)phenyl]-

ethanol

Cat. No.: B8528978

Get Quote

Executive Summary
This guide defines the operational standard for the disposal of 2-[4-(4-Chlorophenyl)phenyl]-
ethanol (C₁₄H₁₃ClO). As a halogenated biphenyl derivative, this compound presents specific

environmental risks—primarily aquatic toxicity and the potential for formation of persistent

organic pollutants (POPs) if incinerated incorrectly.

This protocol is designed to ensure compliance with RCRA (USA) and Waste Framework

Directive (EU) standards, prioritizing the prevention of environmental release and the

suppression of dioxin formation during thermal destruction.

Chemical Profile & Hazard Identification
Before disposal, you must validate the chemical identity to ensure compatibility with waste

streams.
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Parameter Technical Specification

Chemical Name 2-[4-(4-Chlorophenyl)phenyl]-ethanol

Synonyms
2-(4'-Chloro[1,1'-biphenyl]-4-yl)ethanol; 4'-

Chloro-4-(2-hydroxyethyl)biphenyl

Molecular Formula C₁₄H₁₃ClO

Molecular Weight 232.71 g/mol

Physical State Solid (White to off-white powder/crystals)

Solubility
Insoluble in water; Soluble in DMSO, Methanol,

Chloroform

Primary Hazard
Aquatic Chronic Toxicity (Category 1/2

suspected based on structure)

Secondary Hazard
Skin/Eye Irritant; Potential PBT (Persistent,

Bioaccumulative, Toxic)

Critical Warning: While this specific molecule is a mono-chlorinated biphenyl and not a

commercial PCB mixture (like Aroclor), it shares the biphenyl core. It must be treated as

Halogenated Organic Waste. Never dispose of this compound down the drain.

Core Directive: Disposal Protocol
The Scientific Rationale for Incineration
We do not use standard landfilling or municipal incineration for this compound.

Mechanism of Hazard: Low-temperature combustion (<850°C) of chlorinated aromatics can

facilitate de novo synthesis of Polychlorinated Dibenzodioxins (PCDDs) and Furans (PCDFs)

via precursor pathways.
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The Solution: High-temperature incineration (>1100°C) with rapid quench cooling is required

to break the C-Cl bond definitively and prevent recombination.

Step-by-Step Disposal Workflow
Step 1: Segregation (The Golden Rule)

Do NOT mix with non-halogenated solvents (e.g., pure Acetone/Ethanol waste).

Do NOT mix with acidic aqueous waste (risk of precipitation or reaction).

Action: Designate a specific waste stream labeled "Halogenated Organic Solids" (if solid) or

"Halogenated Organic Solvents" (if in solution).

Step 2: Packaging

Solid Waste: Double-bag in heavy-duty polyethylene bags or place in a wide-mouth HDPE

(High-Density Polyethylene) drum.

Liquid Waste: Collect in amber glass or HDPE carboys. Ensure the container is rated for

halogenated solvents.

Headspace: Leave 10% headspace in liquid containers to prevent over-pressurization due to

thermal expansion.

Step 3: Labeling

Apply a hazardous waste label with the following specific codes (adjust based on local

regulations):

US RCRA:D001 (Ignitable, if in alcohol solution), F002 (Halogenated Solvents).

EU EWC:07 05 13* (Solid wastes containing hazardous substances) or 14 06 02*

(Halogenated solvents).

Text: "Contains Halogenated Biphenyls.[1][2][3][4] TOXIC TO AQUATIC LIFE. DESTROY

BY INCINERATION."
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Step 4: Handover

Transfer to a licensed hazardous waste contractor.

Mandatory Instruction: Specify on the manifest that the waste contains Chlorinated

Biphenyls. This ensures the facility uses a Rotary Kiln Incinerator equipped with scrubbers

for HCl gas.

Operational Visualization
Workflow: Waste Segregation Logic
This decision tree ensures the compound ends up in the correct destruction pathway.
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START: Waste Generation
2-[4-(4-Chlorophenyl)phenyl]-ethanol

Is the waste Solid or Liquid?

Solid / Pure Substance

Solid

Dissolved in Solvent

Liquid

Stream C: Halogenated Organic Solid
(Rotary Kiln Incineration)

Pack in HDPE Drum

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Stream A: Halogenated Organic Liquid
(High BTU Incineration)

Yes Stream B: Flammable Organic Liquid
(Segregate as Halogenated Trace)

No (e.g., Ethanol/DMSO)

Re-classify as Halogenated
due to solute content

Click to download full resolution via product page

Figure 1: Decision logic for segregating biphenyl derivatives. Note that even if dissolved in non-

halogenated solvents, the presence of the chlorinated solute dictates the disposal path.

Spill Management Protocol
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In the event of a spill in the laboratory, immediate containment is necessary to prevent

migration into floor drains.

Scenario A: Solid Spill (Powder)
PPE: Wear Nitrile gloves, lab coat, and safety goggles. If powder is fine, use a P95 dust

mask.

Containment: Do not sweep dry (creates dust). Cover with a damp paper towel or use a

HEPA vacuum designated for chemical waste.

Cleanup: Scoop material into the Halogenated Solid Waste container.

Decontamination: Wipe the surface with an ethanol-soaked tissue, then dispose of the tissue

in the solid waste bin.

Scenario B: Liquid Spill (Solution)
Absorb: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads). Do not use

sawdust (combustible reaction risk).

Collect: Shovel saturated absorbent into a wide-mouth jar.

Label: "Debris contaminated with Halogenated Organics."

Spill Detected Assess State

Dry Powder

Liquid Solution

Wet Wipe / HEPA Vac
(No Dust Generation)

Absorb with Vermiculite
(No Sawdust)

Dispose as Halogenated Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills.
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U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.

European Chemicals Agency (ECHA).Guidance on the Application of the CLP Criteria -

Guidance on Labelling and Packaging.

National Institutes of Health (NIH) - PubChem.Compound Summary for Chlorinated

Biphenyls. (General structural toxicity reference).

United Nations Environment Programme (UNEP).Stockholm Convention on Persistent

Organic Pollutants (POPs) - Guidelines on Best Available Techniques (BAT) for Incineration.

Disclaimer: This guide is intended for qualified scientific personnel. Always consult your

institution's Environmental Health & Safety (EHS) officer and local regulations before handling

hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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